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Compound of Interest

Compound Name: 1-bromoethyl Acetate

Cat. No.: B138604

Health and Safety Guide for 1-Bromoethyl
Acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety
considerations for handling 1-bromoethyl acetate (CAS No. 40258-78-4). The information is
intended to support risk assessments and the implementation of safe laboratory practices.

Chemical Identification and Properties

1-Bromoethyl acetate is a haloalkyl ester utilized in chemical synthesis, including as an
intermediate in the preparation of antibiotics like Cefuroxime axetil.[1]
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Property Value Source

Molecular Formula C4H7BrO2 [2][3]

Molecular Weight 167.00 g/mol [3]

CAS Number 40258-78-4 [1112113114]

Appearance Liquid

Density 1.496 g/cm3 [2]

Synonyms 1-Acetoxy Ethyl Bromide, 1- 2]
Bromoethylacetate

Hazard Identification and Classification

1-Bromoethyl acetate is classified as a hazardous substance. The following table summarizes
its GHS classification.

Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable liquids 3

vapor
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye ” H319: Causes serious eye
irritation irritation

Specific target organ toxicity — )
] ] H335: May cause respiratory
single exposure; Respiratory 3 S
o irritation
tract irritation

Source:[3]
Signal Word: Warning[3]
Hazard Pictograms:

e Flame
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o Irritant

Toxicological Information

While specific quantitative toxicity data such as LD50 or LC50 values for 1-bromoethyl
acetate are not readily available in the provided search results, the hazard classification
indicates significant health risks upon exposure. It is also identified as a lachrymator, a
substance that causes tearing.[5] The closely related compound, ethyl bromoacetate, is known
to be highly toxic and may be fatal if inhaled.[6]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 1-bromoethyl acetate
were not found in the initial search. For a comprehensive safety evaluation, the following
standard OECD guidelines for chemical testing should be considered:

Acute Oral Toxicity: OECD Guideline 423

Acute Dermal Toxicity: OECD Guideline 402

Acute Inhalation Toxicity: OECD Guideline 403

Skin Irritation/Corrosion;: OECD Guideline 404

Eye Irritation/Corrosion: OECD Guideline 405

Safe Handling and Storage

Adherence to proper handling and storage procedures is critical to minimize exposure risks.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[2][5]

Avoid contact with skin and eyes.[2][4]

Wear suitable protective clothing.[2]

Avoid the formation of dust and aerosols.[2][4]
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e Use non-sparking tools and take precautionary measures against static discharge.[2][5]

e Wash hands thoroughly after handling.[4][5]

e Do not eat, drink, or smoke when using this product.[5]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][5]

Keep away from heat, sparks, and open flames.[5]

Store locked up.[5]

Store apart from incompatible materials such as acids, bases, and reducing agents.[2][5]

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and personal protective equipment are essential to prevent exposure.
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Control Parameter

Recommendation

Engineering Controls

* Ensure adequate ventilation.[2][5] * Use of a
chemical fume hood is recommended.[5] *
Eyewash stations and safety showers should be

readily accessible.[5][7]

Eye/Face Protection

* Wear tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US) standards.[2] * A face shield may also be

necessary.[4]

Skin Protection

* Handle with gloves that have been inspected
prior to use.[2][4] * Wear fire/flame resistant and

impervious clothing.[2]

Respiratory Protection

* |f exposure limits are exceeded or irritation is
experienced, use a full-face respirator with an
appropriate filter cartridge (e.g., Type A for

organic gases and vapors).[2][5]

First Aid Measures

In the event of exposure, immediate medical attention is required.[5]
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Exposure Route First Aid Procedure

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Consult a doctor

Inhalation
immediately. Do not use mouth-to-mouth
resuscitation if the chemical was ingested or
inhaled.[2]
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor.[2][4]

Rinse with pure water for at least 15 minutes.
Eye Contact
Consult a doctor.[2]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.[2]

Firefighting and Accidental Release Measures

Firefighting:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

[5]

o Specific Hazards: Flammable liquid and vapor.[3] Containers may explode when heated.[5]
Vapors may form explosive mixtures with air and travel to a source of ignition and flash back.
[5] Hazardous combustion products include carbon monoxide, carbon dioxide, and hydrogen
bromide.[5]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[2][5]

Accidental Release:
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Personal Precautions: Evacuate personnel to a safe area.[2] Ensure adequate ventilation.[2]
Avoid breathing vapors, mist, or gas.[2] Use personal protective equipment.[2] Remove all
sources of ignition.[2][5]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[2]

Containment and Cleanup: Use a non-combustible absorbent material to soak up the spill
and place it in a suitable, closed container for disposal.[8][9] Use spark-proof tools and
explosion-proof equipment.[2][5]

Stability and Reactivity

Reactivity: A significant amount of heat and gas was generated upon the addition of
methanol to 1-acetoxyethyl bromide at 25°C.[3]

Chemical Stability: Stable under recommended storage conditions.
Incompatible Materials: Acids, bases, and reducing agents.[5]

Hazardous Decomposition Products: When heated to decomposition, it may emit highly toxic
fumes of hydrogen bromide.[10]

Disposal Considerations

Dispose of this material and its container at a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[2] Do not contaminate water, foodstuffs, feed, or

seed by storage or disposal.[2] Do not discharge into sewer systems.[2] Contaminated

packaging should be triple-rinsed and offered for recycling or reconditioning.[2]

Visualizations
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Workflow for Handling 1-Bromoethyl Acetate
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Caption: A general workflow for the safe handling of 1-bromoethyl acetate.
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Logic for 1-Bromoethyl Acetate Spill Response
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Caption: Decision-making process for responding to a 1-bromoethyl acetate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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